![molecular formula C18H16N6O2S B6459752 3-(4-{pyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione CAS No. 2549005-19-6](/img/structure/B6459752.png)
3-(4-{pyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule that contains several heterocyclic rings including a pyrido[3,4-d]pyrimidine and a benzothiazole. These types of compounds are often found in pharmaceuticals and could have various biological activities .
Molecular Structure Analysis
The molecular structure of this compound, based on its name, would be expected to contain a pyrido[3,4-d]pyrimidine ring attached to a piperazine ring, which is further connected to a benzothiazole ring. Detailed structural analysis would require experimental data such as X-ray crystallography or NMR spectroscopy .Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by the presence of the heterocyclic rings and the piperazine linker. The pyrimidine and benzothiazole rings might participate in electrophilic substitution reactions, while the piperazine could be involved in reactions with acids or bases .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. It’s likely to be a solid at room temperature, and its solubility would depend on the specific substituents present on the rings .Scientific Research Applications
Antimicrobial Activity
Pyrimidine derivatives have been investigated for their antimicrobial potential. Researchers have synthesized various pyrimidine scaffolds and evaluated their efficacy against bacterial and fungal strains. For instance:
- A series of 2,4,6-trisubstituted pyrimidines demonstrated promising activity against microbial strains, including Bacillus pumilis, Bacillus subtilis, Escherichia coli, and Aspergillus niger .
- Another library of 5-amino-6-(benzo[d]thiazol-2-yl)-2-(2-(substituted benzylidene) hydrazinyl)-7-(4-chlorophenyl)pyrido[2,3-d]pyrimidin-4(3H)-one derivatives exhibited antibacterial activity against Staphylococcus aureus, Escherichia coli, Klebsiella pneumoniae, Pseudomonas aeruginosa, and Streptococcus .
Epigenetic Modulation
Pyrido[3,4-d]pyrimidine derivatives have been explored as inhibitors of histone demethylases (KDMs). These enzymes play a crucial role in epigenetic regulation. Notably:
- Substituted pyrido[3,4-d]pyrimidin-4(3H-one) derivatives demonstrated activity against KDM4 (JMJD2) and KDM5 (JARID1) subfamily demethylases .
- A structure-based hybridization approach led to the discovery and optimization of pyrido[3,4-d]pyrimidine inhibitors targeting monopolar spindle 1 (MPS1) kinase .
CDK2 Inhibition
Small molecules featuring pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds have been designed as novel CDK2 inhibitors . These compounds hold promise for cancer therapy.
Mechanism of Action
Target of Action
The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial regulator of the cell cycle and is an appealing target for cancer treatment that selectively targets tumor cells .
Mode of Action
The compound interacts with CDK2, inhibiting its activity . This inhibition is achieved by the compound binding to the Fe(II) in the active site of CDK2 . The interaction with CDK2 leads to significant alterations in cell cycle progression and induces apoptosis within cells .
Biochemical Pathways
The inhibition of CDK2 affects the cell cycle regulation pathway. CDK2 is essential for the G1/S transition of the cell cycle. By inhibiting CDK2, the compound prevents cells from progressing from the G1 phase to the S phase, thereby halting cell division and proliferation .
Result of Action
The result of the compound’s action is the significant inhibition of cell growth. Most of the prepared compounds showed superior cytotoxic activities against various cell lines . For instance, compound 14 displayed potent dual activity against the examined cell lines and CDK2 .
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(4-pyrido[3,4-d]pyrimidin-4-ylpiperazin-1-yl)-1,2-benzothiazole 1,1-dioxide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N6O2S/c25-27(26)16-4-2-1-3-14(16)18(22-27)24-9-7-23(8-10-24)17-13-5-6-19-11-15(13)20-12-21-17/h1-6,11-12H,7-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDTUSLVTWNSJDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=NC3=C2C=CN=C3)C4=NS(=O)(=O)C5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-{Pyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.